Cas no 646060-01-7 (6,7-Pentaphenediamine)

6,7-Pentaphenediamine structure
6,7-Pentaphenediamine structure
Product Name:6,7-Pentaphenediamine
CAS No:646060-01-7
MF:C22H16N2
MW:308.375844955444
CID:421568
PubChem ID:60042338
Update Time:2025-04-19

6,7-Pentaphenediamine Chemical and Physical Properties

Names and Identifiers

    • 6,7-Pentaphenediamine
    • pentaphene-6,7-diamine
    • 646060-01-7
    • DTXSID80733521
    • Inchi: 1S/C22H16N2/c23-21-19-11-15-7-3-1-5-13(15)9-17(19)18-10-14-6-2-4-8-16(14)12-20(18)22(21)24/h1-12H,23-24H2
    • InChI Key: KDPNYAWMQUPLJE-UHFFFAOYSA-N
    • SMILES: NC1C(=C2C=C3C=CC=CC3=CC2=C2C=C3C=CC=CC3=CC2=1)N

Computed Properties

  • Exact Mass: 308.13148
  • Monoisotopic Mass: 308.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 52.04

6,7-Pentaphenediamine Related Literature

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